![molecular formula C18H28N4O B5634194 N,N,4-trimethyl-5-{[(1S*,5R*)-1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl]carbonyl}-2-pyrimidinamine](/img/structure/B5634194.png)
N,N,4-trimethyl-5-{[(1S*,5R*)-1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl]carbonyl}-2-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related bicyclic and pyrimidinamine compounds involves complex organic synthesis techniques, including the use of nitro compounds, amides, and cyclization reactions. For example, the synthesis of 1,3,3-trimethyl-N-(2-pyridyl)-2-oxabicyclo[2.2.2]octan-6-amine derivatives demonstrates the use of starting materials and reactions that could be relevant to synthesizing N,N,4-trimethyl-5-{[(1S*,5R*)-1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl]carbonyl}-2-pyrimidinamine (Mariani et al., 1986).
Molecular Structure Analysis
The molecular structure of compounds closely related to this compound involves complex bicyclic frameworks and substituents that influence their chemical behavior. Studies like those on the pyridine-containing tetra-azamacrocycle 3,7,11-trimethyl-3,7,11,17-tetra-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene (L1) provide insights into the structural characteristics and configurations of such compounds (Alcock, Moore, & Omar, 1987).
Chemical Reactions and Properties
The reactivity of this compound can be inferred from studies on similar compounds. For instance, research on the synthesis and reactions of (1S,4S,5S)-5-bromo-1,3,3-trimethyl-N-nitro-2-oxabicyclo[2.2.2]octan-6-imine highlights the types of chemical transformations that such structures can undergo, including bromination and reactions with hydroxylamine (Ranise et al., 1990).
Physical Properties Analysis
The physical properties of such complex compounds are closely tied to their molecular structure. While specific data on this compound is not readily available, analogous compounds exhibit solubility in various solvents and stable physical forms that can be characterized by techniques like X-ray crystallography, as seen in related research (Davis & Fettinger, 2018).
Chemical Properties Analysis
The chemical properties, including reactivity with other substances and stability under different conditions, can be deduced from the structural features and functional groups present in the molecule. Studies on similar bicyclic and pyrimidinamine compounds reveal a range of reactivities, such as those involved in the synthesis and antiproliferative properties of N3/8-disubstituted 3,8-diazabicyclo[3.2.1]octane analogues, indicating how substitutions on the bicyclic scaffold affect chemical behavior (Filosa et al., 2007).
properties
IUPAC Name |
[2-(dimethylamino)-4-methylpyrimidin-5-yl]-[(1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O/c1-12-14(9-19-16(20-12)21(5)6)15(23)22-11-18(4)8-13(22)7-17(2,3)10-18/h9,13H,7-8,10-11H2,1-6H3/t13-,18-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QALAVVJKBIFKNF-FZKQIMNGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1C(=O)N2CC3(CC2CC(C3)(C)C)C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=NC=C1C(=O)N2C[C@@]3(C[C@H]2CC(C3)(C)C)C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.